BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: Understanding a Key Aroma
Chemical

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Phenethyl isovalerate
CAS No.: 140-26-1
Cat. No.: B1208491
Get Quote
. J

Phenethyl isovalerate, identified by the CAS Number 140-26-1, is a significant ester in the
palette of flavor and fragrance professionals.[1][2][3] Chemically known as 2-phenylethyl 3-
methylbutanoate, this compound is structurally derived from phenethyl alcohol and isovaleric
acid.[2][4][5] Its commercial and scientific importance lies in its distinct and versatile sensory
profile.

Possessing a pleasant, powerful, and diffusive aroma, phenethyl isovalerate is characterized
by its sweet, fruity, and rosy notes.[1][6] The scent profile often includes nuances of peach,

apricot, apple, and honey, lending a soft, warm glow to fragrance and flavor compositions.[1][6]
[7] This multifaceted aromatic character is complemented by a bittersweet, peach-like flavor.[1]

While widely synthesized for commercial use to ensure consistent quality and preserve natural
resources, phenethyl isovalerate also occurs naturally in a variety of plants and fermented
products, including apples, mint, beer, and brandy.[2][8] Its primary applications are in the
formulation of perfumes, cosmetics, personal care products, and as a flavoring agent in a wide
array of food and beverage products.[3][6][9]
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This guide provides a comprehensive technical overview for researchers, scientists, and drug
development professionals, covering the physicochemical properties, synthesis, analytical
characterization, industrial applications, and safety regulations pertaining to phenethyl
isovalerate.

Part 1: Physicochemical and Spectroscopic Profile

The functional characteristics of phenethyl isovalerate in various applications are dictated by
its physical and chemical properties. A thorough understanding of these parameters is essential
for formulation, quality control, and research.

Key Physicochemical Data

Quantitative data for phenethyl isovalerate is summarized below, providing critical information
for handling, formulation, and analytical method development.

Property Value Source(s)
CAS Number 140-26-1 [1][2]
Molecular Formula C13H1802 [31[6]
Molecular Weight 206.28 g/mol [2]
Appearance Colorless to pale yellow liquid [3][6][10]
Boiling Point 263 - 268 °C [3][11]
Density 0.974 g/mL at 25 °C [11]
Refractive Index n20/D 1.482 - 1.488 [31[12]
Flash Point >89 °C (>200 °F) [6][12]

- Soluble in oils and alcohols;
Solubility ) ) [10][12]
insoluble in water

FEMA Number 2871 [1][2]

JECFA Number 994 [2]113]

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b1208491/docs?utm_src=pdf-body#introduction-understanding-a-key-aroma-chemical
https://www.benchchem.com/product/b1208491/docs?utm_src=pdf-body#introduction-understanding-a-key-aroma-chemical
https://www.benchchem.com/product/b1208491/docs?utm_src=pdf-body#introduction-understanding-a-key-aroma-chemical
https://www.benchchem.com/product/b1208491/docs?utm_src=pdf-body#introduction-understanding-a-key-aroma-chemical
https://www.thegoodscentscompany.com/data/rw1010091.html
https://pubchem.ncbi.nlm.nih.gov/compound/Phenethyl-isovalerate
https://www.chemimpex.com/products/34819
https://www.chemicalbull.com/products/phenyl-ethyl-isovalerate
https://pubchem.ncbi.nlm.nih.gov/compound/Phenethyl-isovalerate
https://www.chemimpex.com/products/34819
https://www.chemicalbull.com/products/phenyl-ethyl-isovalerate
https://www.chemicalbull.com/products/phenethyl-isovalerate
https://www.chemimpex.com/products/34819
https://www.indiamart.com/proddetail/phenethyl-isovalerate-19415745462.html
https://www.indiamart.com/proddetail/phenethyl-isovalerate-19415745462.html
https://www.chemimpex.com/products/34819
https://www.aurochemicals.com/wp-content/uploads/2019/03/PHENYL-ETHYL-ISOVALERATE-Natural-Spec-1.pdf
https://www.chemicalbull.com/products/phenyl-ethyl-isovalerate
https://www.aurochemicals.com/wp-content/uploads/2019/03/PHENYL-ETHYL-ISOVALERATE-Natural-Spec-1.pdf
https://www.chemicalbull.com/products/phenethyl-isovalerate
https://www.aurochemicals.com/wp-content/uploads/2019/03/PHENYL-ETHYL-ISOVALERATE-Natural-Spec-1.pdf
https://www.thegoodscentscompany.com/data/rw1010091.html
https://pubchem.ncbi.nlm.nih.gov/compound/Phenethyl-isovalerate
https://pubchem.ncbi.nlm.nih.gov/compound/Phenethyl-isovalerate
https://www.femaflavor.org/flavor-library/phenethyl-isovalerate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208491?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Signature

Spectroscopic analysis is fundamental for the unambiguous identification and structural
elucidation of phenethyl isovalerate.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum provides distinct signals corresponding to the different
hydrogen environments in the molecule. Key expected shifts include those for the
aromatic protons of the phenyl ring, the methylene protons of the phenethyl group, and the
protons of the isovaleryl group (methine, methylene, and methyl).[14]

o 13C NMR: The carbon NMR spectrum confirms the carbon skeleton, showing characteristic
peaks for the carbonyl carbon of the ester, the aromatic carbons, and the aliphatic carbons
of the alcohol and acid moieties.[15]

 Infrared (IR) Spectroscopy: The IR spectrum is dominated by a strong absorption band
characteristic of the ester functional group.[16] The C=0 (carbonyl) stretching vibration
typically appears around 1730 cm~1, Other significant bands include C-O stretching and the
aromatic C-H and C=C stretching vibrations from the phenyl ring.[2][17]

o Mass Spectrometry (MS): Electron lonization Mass Spectrometry (EI-MS) is a primary tool
for identification, especially when coupled with Gas Chromatography (GC). The mass
spectrum of phenethyl isovalerate shows a characteristic fragmentation pattern.[2][5] The
molecular ion peak [M]* may be observed at m/z 206. A prominent base peak is typically
seen at m/z 104, corresponding to the stable tropylium cation ([CsHs]*) formed from the
phenethyl moiety. Other significant fragments arise from the isovalerate portion, such as at
m/z 57.[2]

Part 2: Synthesis and Analytical Workflow

The production and quality control of phenethyl isovalerate rely on well-established chemical
and analytical protocols. As a senior application scientist, the rationale behind procedural
choices is as critical as the steps themselves.

Synthesis Protocol: Fischer-Speier Esterification
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The most common and economically viable method for synthesizing phenethyl isovalerate is
the direct acid-catalyzed esterification of phenethyl alcohol with isovaleric acid.[4] This
equilibrium-driven reaction is a cornerstone of organic synthesis.

Causality of Experimental Choices:

o Catalyst: An acid catalyst, typically sulfuric acid, is used to protonate the carbonyl oxygen of
isovaleric acid. This crucial step increases the electrophilicity of the carbonyl carbon, making
it more susceptible to nucleophilic attack by the hydroxyl group of phenethyl alcohol.[4]

o Molar Ratio: A slight excess of one reactant (often the less expensive one, phenethyl
alcohol) can be used to shift the reaction equilibrium towards the product side, maximizing
the yield of the ester according to Le Chatelier's principle.

o Water Removal: The reaction produces water as a byproduct. Removing this water as it
forms (e.g., using a Dean-Stark apparatus) is essential to prevent the reverse reaction (ester
hydrolysis) and drive the reaction to completion.

o Temperature: The reaction is typically heated to increase the reaction rate and facilitate the
removal of water.[4]

Step-by-Step Methodology:

o Reactor Setup: Charge a round-bottom flask equipped with a magnetic stirrer, heating
mantle, and a Dean-Stark apparatus connected to a condenser with phenethyl alcohol (1.0
eq) and isovaleric acid (1.2 eq).

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of
the total reactant weight) to the mixture while stirring.

o Reaction: Heat the mixture to reflux (typically 90-110 °C).[4] Monitor the reaction progress by
observing the collection of water in the Dean-Stark trap. The reaction is generally complete
within 4-6 hours.[4]

o Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a
separatory funnel and wash sequentially with water, a saturated sodium bicarbonate solution
(to neutralize the acid catalyst and any unreacted isovaleric acid), and finally with brine.
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» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product is typically purified by vacuum distillation to yield high-purity
phenethyl isovalerate.

Diagram: Fischer Esterification Workflow
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Caption: Workflow for the synthesis of phenethyl isovalerate via Fischer Esterification.

Analytical Protocol: GC-MS for Quality Control

Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive analytical technique for
both identifying phenethyl isovalerate and quantifying its purity.[2] It offers superior separation
of volatile compounds and provides structural information for confirmation.

Causality of Methodological Choices:

o Stationary Phase: A non-polar or semi-polar column (e.g., DB-5ms, HP-5ms) is chosen
because phenethyl isovalerate is a moderately polar ester. This "like dissolves like"
principle ensures good separation from potential impurities like unreacted starting materials
or byproducts.

o Temperature Program: A temperature gradient is used to ensure sharp peaks and efficient
separation. The program starts at a lower temperature to resolve more volatile components
and gradually increases to elute the higher-boiling target analyte in a reasonable time.
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« lonization Mode: Electron lonization (EI) is the standard mode. It imparts high energy to the
molecule, leading to reproducible and extensive fragmentation, which creates a unique mass
spectrum that serves as a "fingerprint” for the compound.[17]

Step-by-Step Methodology:

» Sample Preparation: Prepare a dilute solution of the phenethyl isovalerate sample (e.g.,
100 pg/mL) in a suitable solvent like hexane or dichloromethane.

e Instrument Setup:

o GC Column: Use a capillary column such as a 30 m x 0.25 mm ID x 0.25 pm film
thickness DB-5ms or equivalent.

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
o Injector: Set to 250 °C in split mode (e.g., 50:1 split ratio).

o Oven Program: Start at 60 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and
hold for 5 minutes.

o MS Interface: Set transfer line temperature to 280 °C.
e MS Parameters:

o lon Source: Set to 230 °C.

o lonization Mode: Electron lonization (El) at 70 eV.

o Scan Range: Scan from m/z 40 to 400.
e Analysis: Inject 1 yL of the prepared sample.

» Data Interpretation: Identify the phenethyl isovalerate peak by its retention time, which
should match that of a pure standard run under the same conditions. Confirm identity by
comparing the acquired mass spectrum with a reference spectrum (e.g., from NIST or Wiley
libraries), looking for the characteristic base peak at m/z 104 and other key fragments.[2][5]
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Purity is determined by calculating the peak area percentage of the analyte relative to all
other peaks in the chromatogram.

Diagram: GC-MS Analytical Workflow
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Caption: Logical workflow for the quality control analysis of phenethyl isovalerate using GC-
MS.

Part 3: Industrial Applications and Regulatory
Standing

The utility of phenethyl isovalerate is primarily driven by its sensory characteristics, making it
a valuable ingredient in several consumer-facing industries. Its use is governed by established
safety assessments and regulatory bodies.

Key Application Areas

e Fragrance Industry: As a versatile aroma chemical, it is incorporated into a wide range of
perfumes and scented products.[3][9] It imparts a sweet, fruity-floral heart, blending
exceptionally well in rose, peony, and other modern floral accords.[6] Its profile adds a
natural smoothness and enhances the overall bouquet of a fragrance.

o Flavor Industry: It is widely used as a flavoring agent in food and beverages to provide fruity
and floral notes.[3][9] Common applications include dairy, baked goods, confectionery, and
beverages where it contributes to flavors like apricot, peach, pineapple, and honey.[6][7]
Recommended usage levels are typically low, ranging from 0.05 to 5 ppm in finished
products.[7]
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o Cosmetics and Personal Care: The pleasant and mild floral aroma of phenethyl isovalerate
makes it a popular choice for scenting lotions, creams, and shampoos.[3][6][9] Its good
stability in various bases is an asset in these formulations.

o Other Niche Uses: The compound is also found in aromatherapy products for its perceived
calming and relaxing scent profile.[6][9] In some cases, it may be used as an excipient in
pharmaceutical formulations to improve the stability or delivery of active ingredients.[9]

Safety and Regulatory Profile

The safe use of phenethyl isovalerate in consumer products is supported by comprehensive
toxicological assessments.

» Toxicological Assessment: The Research Institute for Fragrance Materials (RIFM) has
evaluated phenethyl isovalerate for a range of endpoints. It is not considered to be
genotoxic.[18] Safety assessments for skin sensitization, repeated dose toxicity, and
developmental toxicity have been completed, often using data from structurally similar "read-
across" analog compounds.[18] The available data support its use under current conditions
and concentration levels in consumer products.[18] Mild skin or eye irritation may occur with
the undiluted substance, necessitating standard industrial hygiene practices like wearing
gloves and safety goggles during handling.[6][19]

e Regulatory Status:

o FEMA GRAS: The Flavor and Extract Manufacturers Association (FEMA) has designated
phenethyl isovalerate as "Generally Recognized as Safe" (GRAS) for its intended use as
a flavoring substance, assigning it FEMA number 2871.[1][2][13]

o JECFA: The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has also
evaluated it, concluding that there is "no safety concern at current levels of intake when
used as a flavouring agent".[2] Its JECFA number is 994.[2][13]

o FDA: In the United States, it is permitted for direct addition to food for human consumption
under 21 CFR 172.515.[1]

o Handling and Storage: For optimal shelf life, phenethyl isovalerate should be stored under
cool, dry conditions in tightly sealed containers, away from light and ignition sources.[12]
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Conclusion

Phenethyl isovalerate (CAS 140-26-1) is a well-characterized and scientifically understood

aroma chemical of significant industrial value. Its appealing fruity-floral sensory profile,

combined with a strong safety and regulatory record, ensures its continued prominence in the

flavor, fragrance, and cosmetic industries. For researchers and developers, its straightforward

synthesis via Fischer esterification and clear analytical characterization by methods such as

GC-MS make it a reliable and versatile component for innovation in product formulation. This

guide has provided a technical foundation, from molecular properties to end-use applications,

to support its informed and effective use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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